2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-4,5-diphenyl-1-propylimidazole
• InChI: InChI=1S/C25H22Cl2N2S/c1-2-16-29-24(19-12-7-4-8-13-19)23(18-10-5-3-6-11-18)28-25(29)30-17-20-21(26)14-9-15-22(20)27/h3-15H,2,16-17H2,1H3
• InChI Key: PVOHYKGKYWQROB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=C(N=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H22Cl2N2S
• Molecular Weight: 453.4 g/mol

Description

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole (DCBSI) is a synthetic imidazole compound with a wide range of potential applications in scientific research. It has been studied for its ability to act as a ligand for a variety of metals, including copper, zinc, and iron, and has been used as a model compound in studies on the coordination chemistry of these metals. DCBSI has also been studied for its potential applications in catalysis, drug delivery, and nanoparticle formation.

Scientific Research Applications

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole has been studied for its potential applications in scientific research. It has been used as a model compound in studies on the coordination chemistry of copper, zinc, and iron. It has also been studied for its potential use in catalysis, drug delivery, and nanoparticle formation.

Mechanism of Action

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole is believed to act as a ligand for a variety of metals, including copper, zinc, and iron. It binds to these metals through its sulfur-containing group, which forms a coordinate bond with the metal atom. This binding is believed to be an important factor in the coordination chemistry of these metals.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. Studies in mice have suggested that it may have an effect on glucose metabolism, although further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole in laboratory experiments is its ability to act as a ligand for a variety of metals. This makes it a useful tool for studying the coordination chemistry of these metals. However, this compound is relatively unstable and may decompose in the presence of certain solvents, so care must be taken when using it in laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole in scientific research. These include further studies on its ability to act as a ligand for various metals, as well as its potential use in catalysis, drug delivery, and nanoparticle formation. Additionally, further research into the biochemical and physiological effects of this compound may provide insight into its potential applications in medicine.

Synthesis Methods

2-[(2,6-dichlorobenzyl)sulfanyl]-4,5-diphenyl-1-propyl-1H-imidazole can be synthesized by a variety of methods, including the reaction of 2,6-dichlorobenzyl sulfide with 4,5-diphenyl-1-propyl-1H-imidazole in the presence of triethylamine. The reaction is typically carried out in a solvent such as toluene at temperatures of around 80°C. The product is then isolated by filtration and purified by column chromatography.